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Compound of Interest

2-CHLORO-5-
FLUOROBENZOXAZOLE

Cat. No.: B183587

Compound Name:

Essential Safety and Handling Guide for 2-
CHLORO-5-FLUOROBENZOXAZOLE

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 2-CHLORO-5-
FLUOROBENZOXAZOLE (CAS No. 135533-78-7). Given the absence of a specific Safety
Data Sheet (SDS) for this compound, the following recommendations are based on best
practices for handling structurally similar halogenated aromatic compounds and are intended to
ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling 2-CHLORO-5-FLUOROBENZOXAZOLE. The following table summarizes the
required equipment.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 or OSHA
29 CFR 1910.133 standards. A
face shield should be worn in
addition to goggles when there

is a risk of splashing.

To protect eyes and face from
potential splashes, dust, or
vapors which may cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber). Double-gloving is

recommended.

To prevent skin contact and
absorption of the chemical.
Aromatic and halogenated

hydrocarbons can degrade

some glove materials.

Body Protection

A chemically resistant lab coat

or gown.

To protect the skin from
contamination and prevent the
transfer of the chemical

outside the laboratory.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with a particulate
filter (conforming to EN 143)
should be used if handling
outside of a certified chemical
fume hood, or if dust or

aerosols are generated.

To prevent inhalation of
potentially irritating or harmful

dusts and vapors.

Footwear

Closed-toe shoes.

To protect the feet from

potential spills.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial to minimize exposure and

environmental impact.

Handling Protocol:
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e Preparation:

Ensure a certified chemical fume hood is operational and available for all handling

o

procedures.

o

Verify that an eyewash station and safety shower are accessible and unobstructed.

[¢]

Assemble all necessary equipment and reagents before commencing work.

o

Don all required personal protective equipment as detailed in the table above.

e Handling:

o

Conduct all weighing and transferring of 2-CHLORO-5-FLUOROBENZOXAZOLE within
the chemical fume hood to minimize inhalation exposure.

Avoid the formation of dust and aerosols.

o

[¢]

Keep the container tightly closed when not in use.

[¢]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]
e Storage:

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.[2]

o The storage area should be clearly labeled with the chemical name and hazard symbols.
Disposal Plan:
o Waste Segregation:

o 2-CHLORO-5-FLUOROBENZOXAZOLE is a halogenated organic compound and must
be disposed of as hazardous waste.

o Segregate waste containing this chemical from non-halogenated, aqueous, and other
incompatible waste streams.
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o Waste Collection:

o Collect all contaminated materials, including empty containers, used PPE, and disposable
labware, in a designated and properly labeled hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene).
e Final Disposal:

o Arrange for the disposal of the hazardous waste through a licensed and approved waste
disposal company.

o Never dispose of 2-CHLORO-5-FLUOROBENZOXAZOLE down the drain or in the
general trash.[2]

Emergency Procedures

Spill Response Workflow
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Workflow for Handling 2-CHLORO-5-FLUOROBENZOXAZOLE Spills

Immediate Actions

Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Hazard

Personal Protection

Y
Don Appropriate PPE
(Gloves, Goggles, Respirator)

Containment & Cleanup

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Carefully Collect Contaminated Material

Decontaminate Spill Area

Waste Management

Package Waste in Labeled Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid Measures:

 In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[1][2]

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
including under the eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[1][2]

 In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[1][2]

 In case of ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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